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CAS No.: 587828-41-9

Cat. No.: B3146014

Get Quote

Executive Summary
The fusion of indole and pyridine moieties into a single scaffold, functionalized with a

carbaldehyde (formyl) group, represents a "privileged structure" strategy in modern medicinal

chemistry. This guide analyzes the pyridine-substituted indole carbaldehyde class—specifically

focusing on 2-(pyridin-x-yl)-1H-indole-3-carbaldehydes and their isomeric analogs.

These molecules are not merely synthetic intermediates; they possess intrinsic biological

activity and serve as critical pharmacophores for next-generation therapeutics. Their utility

spans from methuosis-driven anticancer agents to mitochondrial-targeting antifungals. This

guide synthesizes current structure-activity relationship (SAR) data, mechanistic insights, and

validated experimental protocols for evaluating their biological potential.[1][2]
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The pharmacological potency of this scaffold derives from the electronic push-pull relationship

between the electron-rich indole ring and the electron-deficient pyridine ring, modulated by the

reactive formyl group.

The Core Scaffold
The generic structure involves an indole core substituted with a pyridine ring (typically at C2 or

N1) and a formyl group (typically at C3).

Indole (Donor): Mimics tryptophan/purine bases; intercalates DNA and binds hydrophobic

pockets in enzymes (e.g., Kinases, Tubulin).[1]

Pyridine (Acceptor): Provides water solubility and H-bond acceptance; critical for interaction

with residues like Lysine or Arginine in active sites (e.g., EGFR, CDK2).[1]

Carbaldehyde (Pivot):

Intrinsic Activity:[3] Forms covalent Schiff bases in situ with lysine residues of target

proteins.

Synthetic Utility: Precursor for hydrazones, semicarbazones, and chalcones which

stabilize the pharmacophore.[1]

Structure-Activity Relationship (SAR) Rules
Position of Pyridine: Substitution at the C2 position of the indole (2-(pyridin-2-yl)) enhances

anticancer activity by locking the molecule in a planar conformation suitable for DNA

intercalation.

Aldehyde Reactivity: The C3-formyl group is essential for antifungal activity. Reduction to

alcohol or oxidation to acid often results in loss of potency, suggesting the electrophilic

carbonyl is involved in the mechanism of action (likely covalent modification of fungal

enzymes).

N-Substitution: Alkylation of the indole nitrogen (N1) with bulky groups often reduces

antibacterial potency but can enhance lipophilicity for anticancer membrane permeation.
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Therapeutic Applications & Mechanisms[2][4][5]
Anticancer Activity: Beyond Apoptosis
While many indole derivatives induce apoptosis (Programmed Cell Death Type I), pyridine-

substituted indole carbaldehydes and their derivatives have been identified as inducers of

Methuosis (Programmed Cell Death Type III).

Mechanism (Methuosis): These compounds (specifically 2-substituted indole derivatives)

cause the accumulation of large, fluid-filled vacuoles derived from macropinosomes. This

leads to metabolic catastrophe and cell rupture, effective even in apoptosis-resistant cancer

lines (e.g., multidrug-resistant MCF-7 and glioblastoma cells).

Kinase Inhibition: The pyridine nitrogen acts as a hinge binder in the ATP-binding pocket of

kinases such as CDK2 and EGFR, preventing phosphorylation and arresting the cell cycle at

the G1/S phase.

Key Data:

Cell Lines: HCT-116 (Colorectal), HepG2 (Liver), MCF-7 (Breast).[1]

Potency: IC50 values often range from 0.5 µM to 10 µM for optimized derivatives.

Antimicrobial & Antifungal Activity
The aldehyde moiety is particularly active against fungal pathogens by disrupting mitochondrial

function.

Antifungal Mechanism: The un-derivatized indole-3-carbaldehyde acts as a metabolic toxin.

It penetrates the fungal cell wall and disrupts the mitochondrial electron transport chain

(Complex I). This leads to:

Collapse of mitochondrial membrane potential (

).

Accumulation of Reactive Oxygen Species (ROS).[4]

Disintegration of the mitochondrial double membrane.[4]
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Antibacterial Mechanism: Pyridine-indole hybrids (especially Schiff bases derived from the

aldehyde) inhibit DNA Gyrase, preventing bacterial replication. Activity is pronounced in

Gram-positive strains (e.g., S. aureus, MRSA) due to the lipophilic nature of the indole

facilitating cell wall transit.

Data Summary Table
Compound Class

Target
Organism/Cell

Key Mechanism
Typical Potency
(IC50/MIC)

Indole-3-carbaldehyde

(Parent)

Fusarium solani,

Candida spp.

Mitochondrial ROS

accumulation

EC50: ~60 µg/mL

(Antifungal)

2-(Pyridin-2-yl)-indole-

3-CHO
MCF-7, HepG2

Methuosis / Tubulin

Inhibition
IC50: 2.0 - 8.0 µM

Indole-Pyridine

Hydrazones
S. aureus (MRSA) DNA Gyrase Inhibition MIC: 0.5 - 4.0 µg/mL

N-Pyridinyl-indole-

carboxamides
Macrophages

COX-2 / Cytokine

Inhibition
IC50: 10 - 50 µM

Mechanistic Visualization
The following diagram illustrates the dual pathway mechanism of these scaffolds: the

Methuosis pathway (unique to this scaffold) and the Mitochondrial pathway (antifungal).
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Caption: Dual mechanistic pathways of pyridine-indole carbaldehydes: Methuosis in cancer

cells and Mitochondrial disruption in fungi.

Experimental Protocols
Synthesis of 2-(Pyridin-2-yl)-1H-indole-3-carbaldehyde
Note: This protocol utilizes the Vilsmeier-Haack reaction on a pre-formed pyridine-indole core.

Precursor Preparation: Synthesize 2-(pyridin-2-yl)-1H-indole via Fischer indole synthesis

using 2-acetylpyridine phenylhydrazone and polyphosphoric acid (PPA).

Vilsmeier-Haack Formylation:

Cool anhydrous DMF (3.0 eq) to 0°C.

Add POCl3 (1.2 eq) dropwise; stir for 30 min to form the Vilsmeier reagent (chloroiminium

salt).

Add 2-(pyridin-2-yl)-1H-indole (1.0 eq) dissolved in DMF dropwise.

Heat to 60°C for 3 hours.
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Workup: Pour onto crushed ice/sodium acetate solution. Neutralize to pH 7-8 with

NaHCO3.

Purification: Filter the yellow precipitate and recrystallize from ethanol/DMF.

In Vitro Cytotoxicity Assay (MTT Protocol)
Objective: Determine IC50 against cancer cell lines.

Seeding: Seed cells (e.g., MCF-7) in 96-well plates (5,000 cells/well) in DMEM media.

Incubate 24h at 37°C/5% CO2.

Treatment: Dissolve test compound in DMSO (stock 10 mM). Prepare serial dilutions in

media (0.1 µM – 100 µM). Add 100 µL to wells (triplicate).

Incubation: Incubate for 48 hours.

MTT Addition: Add 20 µL MTT reagent (5 mg/mL in PBS). Incubate 4h.

Solubilization: Remove media. Add 150 µL DMSO to dissolve formazan crystals.

Readout: Measure absorbance at 570 nm. Calculate % viability vs. control.

Antifungal Mechanism Assay (Mitochondrial Membrane
Potential)
Objective: Verify mitochondrial disruption using Rhodamine 123 (Rh123).

Culture: Grow Candida albicans or F. solani to log phase.

Treatment: Treat suspension with MIC concentration of the indole-carbaldehyde for 4 hours.

Staining: Harvest cells, wash with PBS, and resuspend in PBS containing Rh123 (5 µg/mL).

[1] Incubate 30 min in dark.

Analysis: Wash cells twice. Analyze via Flow Cytometry (excitation 488 nm, emission 525

nm).[1]
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Result Interpretation: A decrease in fluorescence intensity compared to control indicates

loss of mitochondrial membrane potential (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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